![molecular formula C23H28N2O5 B3329853 Z-Leu-phe-OH CAS No. 6401-63-4](/img/structure/B3329853.png)
Z-Leu-phe-OH
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Overview
Description
Z-Leu-Phe-OH, also known as N-[(Benzyloxy)carbonyl]-L-leucyl-L-phenylalanine, is a compound with the molecular weight of 412.49 . It is a white to off-white powder .
Synthesis Analysis
The synthesis of this compound involves several techniques or approaches . The Phe-Phe motif has gained popularity as a minimalist building block to drive the self-assembly of short peptides and their analogues into nanostructures and hydrogels .Molecular Structure Analysis
The IUPAC name of this compound is (2S)-2- [ ( (2S)-2- { [ (benzyloxy)carbonyl]amino}-4-methylpentanoyl)amino]-3-phenylpropanoic acid . The InChI code is 1S/C23H28N2O5/c1-16(2)13-19(25-23(29)30-15-18-11-7-4-8-12-18)21(26)24-20(22(27)28)14-17-9-5-3-6-10-17/h3-12,16,19-20H,13-15H2,1-2H3,(H,24,26)(H,25,29)(H,27,28)/t19-,20-/m0/s1 .Chemical Reactions Analysis
The Phe-Phe motif is an extremely versatile self-assembling building block. Subtle changes introduced to the chemical structure of the Phe-Phe derivative are sufficient to obtain different nanomorphologies .Physical and Chemical Properties Analysis
This compound is a white to off-white powder . It has a melting point of 119-126°C . It should be stored at 0-8°C .Mechanism of Action
Safety and Hazards
Future Directions
Properties
CAS No. |
6401-63-4 |
---|---|
Molecular Formula |
C23H28N2O5 |
Molecular Weight |
412.5 g/mol |
IUPAC Name |
(2S)-2-[[(2S)-4-methyl-2-(phenylmethoxycarbonylamino)pentanoyl]amino]-3-phenylpropanoic acid |
InChI |
InChI=1S/C23H28N2O5/c1-16(2)13-19(25-23(29)30-15-18-11-7-4-8-12-18)21(26)24-20(22(27)28)14-17-9-5-3-6-10-17/h3-12,16,19-20H,13-15H2,1-2H3,(H,24,26)(H,25,29)(H,27,28)/t19-,20-/m0/s1 |
InChI Key |
FGUNAJHARUGMEF-PMACEKPBSA-N |
Isomeric SMILES |
CC(C)C[C@@H](C(=O)N[C@@H](CC1=CC=CC=C1)C(=O)O)NC(=O)OCC2=CC=CC=C2 |
SMILES |
CC(C)CC(C(=O)NC(CC1=CC=CC=C1)C(=O)O)NC(=O)OCC2=CC=CC=C2 |
Canonical SMILES |
CC(C)CC(C(=O)NC(CC1=CC=CC=C1)C(=O)O)NC(=O)OCC2=CC=CC=C2 |
sequence |
LF |
Origin of Product |
United States |
Synthesis routes and methods
Procedure details
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